Cas no 117832-16-3 (Benzenamine, 2,4-diiodo-3,5-dimethyl-)

Benzenamine, 2,4-diiodo-3,5-dimethyl- structure
117832-16-3 structure
Product Name:Benzenamine, 2,4-diiodo-3,5-dimethyl-
CAS No:117832-16-3
MF:C8H9I2N
MW:372.97270655632
CID:1207185
PubChem ID:14040289
Update Time:2025-04-20

Benzenamine, 2,4-diiodo-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-diiodo-3,5-dimethyl-
    • 2,4-diiodo-3,5-dimethylaniline
    • DTXSID40554815
    • 117832-16-3
    • Inchi: 1S/C8H9I2N/c1-4-3-6(11)8(10)5(2)7(4)9/h3H,11H2,1-2H3
    • InChI Key: JNDDLIFHIOPHON-UHFFFAOYSA-N
    • SMILES: IC1C(C)=CC(=C(C=1C)I)N

Computed Properties

  • Exact Mass: 372.88244g/mol
  • Monoisotopic Mass: 372.88244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų
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